![molecular formula C21H15F3N2O2 B4178785 2-(2-oxobenzo[cd]indol-1(2H)-yl)-N-[3-(trifluoromethyl)phenyl]propanamide](/img/structure/B4178785.png)
2-(2-oxobenzo[cd]indol-1(2H)-yl)-N-[3-(trifluoromethyl)phenyl]propanamide
Overview
Description
2-(2-oxobenzo[cd]indol-1(2H)-yl)-N-[3-(trifluoromethyl)phenyl]propanamide is a synthetic compound that has gained significant attention in the field of scientific research. Also known as OT-1, this compound has been studied for its potential use in various applications, including cancer treatment and as a tool for studying cellular processes. In
Mechanism of Action
OT-1 exerts its anti-cancer effects through multiple mechanisms. It has been shown to induce apoptosis, a process of programmed cell death, in cancer cells. Additionally, OT-1 has been shown to inhibit the activity of a protein called heat shock protein 90 (HSP90), which is involved in the growth and survival of cancer cells. OT-1 has also been shown to activate the p53 pathway, which is a tumor suppressor pathway that is often disrupted in cancer cells.
Biochemical and Physiological Effects:
OT-1 has been shown to have a variety of biochemical and physiological effects. It has been shown to induce oxidative stress, which can lead to cell death in cancer cells. Additionally, OT-1 has been shown to inhibit the activity of several enzymes involved in cancer cell metabolism. OT-1 has also been shown to inhibit the expression of several genes involved in cancer cell growth and survival.
Advantages and Limitations for Lab Experiments
One advantage of using OT-1 in lab experiments is its ability to induce cell death in cancer cells. Additionally, OT-1 has been shown to have low toxicity in normal cells, which makes it a promising candidate for cancer treatment. However, one limitation of using OT-1 in lab experiments is its limited solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on OT-1. One direction is to further explore its potential as a cancer treatment. This could involve studying its effects on different types of cancer cells and in animal models. Another direction is to explore its potential as a tool for studying cellular processes. This could involve studying its effects on autophagy and apoptosis in more detail. Additionally, research could focus on developing more soluble forms of OT-1 to make it easier to use in lab experiments.
Scientific Research Applications
OT-1 has been studied for its potential use in cancer treatment. Research has shown that OT-1 can induce cell death in various cancer cell lines, including breast, lung, and prostate cancer cells. Additionally, OT-1 has been shown to inhibit the growth and proliferation of cancer cells. OT-1 has also been used as a tool for studying cellular processes, such as autophagy and apoptosis.
properties
IUPAC Name |
2-(2-oxobenzo[cd]indol-1-yl)-N-[3-(trifluoromethyl)phenyl]propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15F3N2O2/c1-12(19(27)25-15-8-4-7-14(11-15)21(22,23)24)26-17-10-3-6-13-5-2-9-16(18(13)17)20(26)28/h2-12H,1H3,(H,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BETSPDZGAGTDGB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC=CC(=C1)C(F)(F)F)N2C3=CC=CC4=C3C(=CC=C4)C2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15F3N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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